N-(2,4-dichlorophenyl)-2-[(4-fluorophenyl)sulfanyl]acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C14H10Cl2FNOS/c15-9-1-6-13(12(16)7-9)18-14(19)8-20-11-4-2-10(17)3-5-11/h1-7H,8H2,(H,18,19)
• InChI Key: KEVVNDAOIHHHET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2FNOS
• Molecular Weight: 330.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-[(4-fluorophenyl)sulfanyl]acetamide, also known as DAS181, is a novel antiviral drug that has shown promising results in preclinical studies. It belongs to the class of fusion inhibitors and is being developed for the treatment of influenza and other respiratory viral infections.

Scientific Research Applications

Vibrational Spectroscopic Signatures and Quantum Computational Approach

A study characterized the antiviral active molecule, focusing on obtaining vibrational signatures via Raman and Fourier transform infrared spectroscopy. The research utilized density functional theory to explore geometric equilibrium, inter and intra-molecular hydrogen bonding, and vibrational wavenumbers. The findings revealed stereo-electronic interactions leading to stability, confirmed by natural bond orbital analysis and vibrational spectral analysis. This in-depth analysis provided insights into the molecule's structure and interactions within its crystal structure (Jenepha Mary, Pradhan, & James, 2022).

Antimicrobial Studies

Another study synthesized sulfanilamide derivatives and characterized them using various spectroscopic methods. These derivatives were evaluated for their antibacterial and antifungal activities against several bacterial and fungal strains. The study highlights the structural implications on antimicrobial activity, providing a foundation for further research into the potential therapeutic applications of such compounds (Lahtinen et al., 2014).

Cytotoxic Activity

Research into the cytotoxic activity of novel sulfonamide derivatives showed promising results against breast and colon cancer cell lines. This study used various sulfonamide derivatives to evaluate their anticancer efficacy, identifying compounds with potent activities that could lead to the development of new anticancer drugs (Ghorab et al., 2015).

Applications in Materials Science

A study on new powder diffraction data of derivatives of N-alkyl (aryl)-2,4-dichlorophenoxyacetamide explored their potential as pesticides. This research characterized the compounds through X-ray powder diffraction, contributing to the understanding of their crystal structures and potential applications in the development of new pesticide compounds (Olszewska, Pikus, & Tarasiuk, 2008).